1-(3-Methyl-4-nitrophenyl)tetrazole
Cat. No. B8537996
M. Wt: 205.17 g/mol
InChI Key: YMZOWODKFWAXBK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[CH3:1][c:2]1[cH:3][c:4](-[n:8]2[n:9][n:10][n:11][cH:12]2)[cH:5][cH:6][cH:7]1.[OH:13][N+:14]([O-:15])=[O:16]>>[CH3:1][c:2]1[cH:3][c:4](-[n:8]2[n:9][n:10][n:11][cH:12]2)[cH:5][cH:6][c:7]1[N+:14](=[O:13])[O-:15]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cc1cccc(-n2cnnn2)c1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=[N+]([O-])O
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Outcomes
Product
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Name
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Type
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product
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Smiles
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Cc1cc(-n2cnnn2)ccc1[N+](=O)[O-]
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
